3-(1H-imidazol-4-yl)pyridine dihydrobromide

• IUPAC Name: 3-(1H-imidazol-5-yl)pyridine;dihydrobromide
• InChI: InChI=1S/C8H7N3.2BrH/c1-2-7(4-9-3-1)8-5-10-6-11-8;;/h1-6H,(H,10,11);2*1H
• InChI Key: CRMIRPKGCDOWOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN=CN2.Br.Br
• Molecular Formula: C8H9Br2N3
• Molecular Weight: 306.99 g/mol

Description

3-(1H-imidazol-4-yl)pyridine dihydrobromide, also known as 3-Imidazol-4-ylpyridine dihydrobromide, is a heterocyclic compound which has been extensively studied in recent years due to its potential applications in various fields. Its unique structure and properties make it a promising candidate for use in various research applications. This compound is also known as 3-ImPyrDHB and is used in a variety of scientific research applications, including drug and enzyme synthesis, biochemistry, and pharmacology.

Scientific Research Applications

3-(1H-imidazol-4-yl)pyridine dihydrobromide has been widely used in a variety of scientific research applications, including drug and enzyme synthesis, biochemistry, and pharmacology. It has been used as a starting material in the synthesis of a variety of drugs, including anti-cancer drugs, anti-inflammatory drugs, and antibiotics. It has also been used in the synthesis of enzymes, such as chymotrypsin and trypsin, which are important for various biochemical processes. Furthermore, this compound has been used in the study of biochemical and physiological effects of various drugs and enzymes.

Mechanism of Action

The mechanism of action of 3-(1H-imidazol-4-yl)pyridine dihydrobromide is not yet fully understood. However, it is believed that this compound acts as a proton donor, allowing the transfer of protons between molecules. It is also believed to act as an electron donor, allowing the transfer of electrons between molecules. Furthermore, this compound is believed to act as a catalyst, allowing the reaction of molecules to occur more quickly.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(1H-imidazol-4-yl)pyridine dihydrobromide are not yet fully understood. However, it is believed that this compound may have a variety of effects on biochemical and physiological processes. For example, it has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. It has also been shown to increase the production of nitric oxide, which is involved in vasodilation and other important physiological processes.

Advantages and Limitations for Lab Experiments

3-(1H-imidazol-4-yl)pyridine dihydrobromide has several advantages for use in lab experiments. First, it is relatively inexpensive and easy to obtain. Second, it is stable and does not react with other compounds. Third, it is soluble in a variety of solvents, allowing for easy handling and storage. Finally, it is relatively non-toxic, making it safe to use in laboratory experiments.
However, this compound also has some limitations. For example, it is not very soluble in water, making it difficult to use in experiments involving aqueous solutions. Furthermore, it is not very soluble in organic solvents, making it difficult to use in experiments involving organic solvents. Finally, it is not very soluble in polar solvents, making it difficult to use in experiments involving polar solvents.

Future Directions

There are a variety of potential future directions for the use of 3-(1H-imidazol-4-yl)pyridine dihydrobromide in scientific research. For example, this compound could be used in the development of new drugs and enzymes, as well as in the study of biochemical and physiological processes. Furthermore, this compound could be used in the study of the mechanism of action of various drugs and enzymes. Finally, this compound could be used in the development of new catalysts for various chemical reactions.

Synthesis Methods

3-(1H-imidazol-4-yl)pyridine dihydrobromide can be synthesized by a variety of methods, including reaction of 4-bromo-3-methylpyridine with 1H-imidazole in the presence of an acid catalyst, reaction of 3-methylpyridine with 1H-imidazole and bromine in the presence of an acid catalyst, and reaction of 1H-imidazole with 3-methylpyridine and bromine in the presence of an acid catalyst. The reaction of 4-bromo-3-methylpyridine with 1H-imidazole in the presence of an acid catalyst is the most commonly used method for the synthesis of 3-(1H-imidazol-4-yl)pyridine dihydrobromide.